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Physical Properties & Handling

The following table summarizes the key physical properties of 1-azido-2-bromoethane that can provide

indirect clues about its solubility behavior [1] [2]:

Property Value / Description

Appearance Light yellow to yellow liquid [1] [2]

Density 1.71 g/cm³ (at 25 °C) [1] [2]

Boiling Point 49 °C (at 20 Torr pressure) [1] [2]

Storage -20°C [1] [2]

The relatively high density suggests that the molecule is quite polar, which generally indicates good

solubility in other polar organic solvents (such as DMF, DMSO, acetone, and ethyl acetate) and poor

solubility in non-polar solvents (like hexanes or pentane). The recommendation for storage at -20°C is a

critical safety practice, as organic azides can be shock- and heat-sensitive [1] [2].
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Synthesis and Reactivity

1-Azido-2-bromoethane is a bifunctional compound, meaning it contains two different reactive sites (the

azide and the bromide), making it a valuable building block in organic synthesis [3].

A common and direct method for its synthesis is the nucleophilic substitution of 1,2-dibromoethane. This

reaction typically uses sodium azide (NaN₃) in a polar aprotic solvent like dimethylformamide (DMF) [3].

The bromide is a good leaving group, and the azide anion is a strong nucleophile, making this an efficient

process.

The workflow for its synthesis and primary applications can be summarized as follows:

1,2-Dibromoethane

Reaction: SN2 Substitution

Sodium Azide (NaN₃) Polar Aprotic Solvent (e.g., DMF)

1-Azido-2-bromoethane

Heterocycle Synthesis Polymer Functionalization Pharmaceutical Intermediates
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Synthesis and primary applications of 1-Azido-2-bromoethane

Its main applications, as identified in the research, include [3]:

Synthesis of Nitrogen Heterocycles: The azide group can participate in cycloaddition reactions to

form five- or six-membered nitrogen-containing rings.
Polymer Chemistry: It can be used as a functional initiator in controlled radical polymerization (e.g.,

ATRP) to create azide-terminated polymers for further modification.
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Pharmaceutical Intermediates: It is listed as a known impurity (Alfentanil Impurity 3), indicating its

role in the synthesis or degradation of pharmaceutical compounds [1].

A Practical Approach to Determining Solubility

Since quantitative solubility data is unavailable, you can use the following workflow to determine solubility

for your experimental needs. This standard laboratory practice leverages the known physical property of

density and simple miscibility tests.

Start: Small Sample
of 1-Azido-2-bromoethane

Add small volume of
test solvent

Mix gently
and observe

Forms a single,
homogeneous phase

Forms two
separate layers

Solvent is MISCIBLE
(Good Solubility)

Solvent is IMMISCIBLE
(Poor Solubility)

Click to download full resolution via product page

Workflow for experimental determination of miscibility and solubility

Safety Reminder: Always remember that organic azides can be hazardous. Conduct all tests on a small

scale, wearing appropriate personal protective equipment (PPE) and behind a safety shield, especially when

working with a new compound or solvent system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [1-Azido-2-bromoethane solubility organic solvents]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b2994680#1-azido-2-

bromoethane-solubility-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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